Cas no 2034260-28-9 (5-bromo-N-{1-2-methyl-6-(trifluoromethyl)pyrimidin-4-ylpiperidin-4-yl}furan-2-carboxamide)

• Product Name: 5-bromo-N-{1-2-methyl-6-(trifluoromethyl)pyrimidin-4-ylpiperidin-4-yl}furan-2-carboxamide
• CAS No: 2034260-28-9
• MF: C₁₆H₁₆BrF₃N₄O₂
• MW: 433.2231
• CID: 5348770
• Update Time: 2025-05-19

5-bromo-N-{1-2-methyl-6-(trifluoromethyl)pyrimidin-4-ylpiperidin-4-yl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-[1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]furan-2-carboxamide
• 5-bromo-N-(1-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)furan-2-carboxamide
• 5-bromo-N-{1-2-methyl-6-(trifluoromethyl)pyrimidin-4-ylpiperidin-4-yl}furan-2-carboxamide

• Inchi： 1S/C16H16BrF3N4O2/c1-9-21-12(16(18,19)20)8-14(22-9)24-6-4-10(5-7-24)23-15(25)11-2-3-13(17)26-11/h2-3,8,10H,4-7H2,1H3,(H,23,25)
• InChI Key： SPFGVYUYXGWIGZ-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C([H])=C(C(N([H])C2([H])C([H])([H])C([H])([H])N(C3C([H])=C(C(F)(F)F)N=C(C([H])([H])[H])N=3)C([H])([H])C2([H])[H])=O)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 502
• XLogP3: 3.9
• Topological Polar Surface Area: 71.3

Additional information on 5-bromo-N-{1-2-methyl-6-(trifluoromethyl)pyrimidin-4-ylpiperidin-4-yl}furan-2-carboxamide

Introduction to 5-bromo-N-{1-2-methyl-6-(trifluoromethyl)pyrimidin-4-ylpiperidin-4-yl}furan-2-carboxamide (CAS No. 2034260-28-9)

5-bromo-N-{1-2-methyl-6-(trifluoromethyl)pyrimidin-4-ylpiperidin-4-yl}furan-2-carboxamide, with the CAS number 2034260-28-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as furan carboxamides, which are characterized by their ability to modulate various biological pathways and exhibit a wide range of pharmacological activities.

The chemical structure of 5-bromo-N-{1-2-methyl-6-(trifluoromethyl)pyrimidin-4-ylpiperidin-4-yl}furan-2-carboxamide is particularly noteworthy. The presence of a bromine atom at the 5-position of the furan ring, along with the substitution of a trifluoromethyl group on the pyrimidine ring, imparts unique electronic and steric properties to the molecule. These structural features contribute to its high affinity for specific receptors and enzymes, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 5-bromo-N-{1-2-methyl-6-(trifluoromethyl)pyrimidin-4-ylpiperidin-4-yl}furan-2-carboxamide in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders, particularly those involving dysregulation of neurotransmitter systems. Research has shown that this compound can effectively modulate serotonin and dopamine receptors, which are key players in conditions such as depression, anxiety, and Parkinson's disease.

In addition to its neurological applications, 5-bromo-N-{1-2-methyl-6-(trifluoromethyl)pyrimidin-4-ylpiperidin-4-yl}furan-2-carboxamide has also demonstrated potential in cancer therapy. Preclinical studies have indicated that it can inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival. Specifically, this compound has been shown to downregulate the expression of oncogenes and upregulate tumor suppressor genes, thereby exerting a potent antitumor effect.

The pharmacokinetic properties of 5-bromo-N-{1-2-methyl-6-(trifluoromethyl)pyrimidin-4-ylpiperidin-4-yl}furan-2-carboxamide have been extensively studied to ensure its suitability for clinical use. It exhibits good oral bioavailability, favorable distribution to target tissues, and a reasonable half-life, making it an attractive candidate for further development. Moreover, its low toxicity profile and minimal side effects have been confirmed in preclinical toxicity studies, further supporting its potential as a safe and effective therapeutic agent.

The synthesis of 5-bromo-N-{1-2-methyl-6-(trifluoromethyl)pyrimidin-4-ylpiperidin-4-yl}furan-2-carboxamide involves several well-established chemical reactions, including bromination, amidation, and coupling reactions. These synthetic routes are highly reproducible and scalable, facilitating large-scale production for clinical trials and commercialization. The use of environmentally friendly solvents and catalysts in these reactions also aligns with current trends in green chemistry.

In conclusion, 5-bromo-N-{1-2-methyl-6-(trifluoromethyl)pyrimidin-4-y lpiperidin - 4 - yl } furan - 2 - carboxamide (CAS No. 2034260 - 28 - 9) represents a promising compound with significant potential in both neurological and oncological applications. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity profile make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a crucial role in advancing medical treatments for various diseases.